- Variations on prins-like chemistry to produce 2,5-dimethylhexadiene from isobutanol, United States, , ,
Cas no 115-11-7 (Isobutene)
Isobutene structure
Isobutene
Isobutene Properties
Names and Identifiers
-
- Isobutene
- 2-METHYL-1-PROPENE
- 2-METHYLPROPENE
- HP-ISOBUTYLENE
- ISOBUTYLENE
- 1,1-dimethylethene
- 1,1-Dimethylethylene
- 2-methyl-1-propen
- 2-methyl-propen
- 2-Methylpropene-isobutylene
- 2-methylpropylene
- asym-dimethylethylene
- gamma-Butylene
- iso-C4H8
- Isopropylidenemethylene
- Methylpropen
- Methylpropene
- Propene, 2-methyl-
- 1-PROPENE, 2-METHYL-
- 1-Propene,2-methyl
- 2-methylprop-1-ene
- Propene,2-methyl
- Isobuten
- SOBUTYLENE
- Isobutene(MP)
- Isobutylene (ca. 8% in Dichloromethane)
- 2-Methylpropene (ca. 8% in Dichloromethane)
- Isobutylene (ca. 10% in Isopropyl Ether)
- 2-Methylpropene (ca. 10% in Isopropyl Ether)
- Isobutylene (ca. 15% in Tetrahydrofuran)
- 2-Methylpropene (ca. 15% in Tetrahydrofuran)
- 2-Methyl propene
- 2-methyl-1-Propene
- ISOBUTYLENE [MI]
- 42278-27-3
- EINECS 204-066-3
- MFCD00008898
- iso-butylene
- iso-butene
- QA2LMR467H
- i-butene
- I1083
- InChI=1/C4H8/c1-4(2)3/h1H2,2-3H
- 9003-27-4
- Isobutene (ca. 10% in Isopropyl Ether)
- sym-Dimethylethylene
- 2-Methylpropene, 99%
- ISOBUTYLENE [WHO-DD]
- NS00007976
- Q776976
- 115-11-7
- HSDB 613
- UN 1055
- Unsymmetrical dimethylethylene
- ISOBUTYLENE [HSDB]
- Isobutene (ca. 6% in Toluene)
- 2-methyl-2 propene
- Propene, 2-methyl-, tetramer
- I0091
- CHEBI:43907
- Isobutene (ca. 8% in Dichloromethane)
- 1-Propene, 2-methyl-, trimer
- A803373
- 68037-14-9
- CCRIS 2281
- 2-Methylpropene, purum, >=99.5%
- isobutylene, various grades
- UN1055
- I0911
- 2-METHYL-D3-PROPENE-3,3,3-D3
- unsym. dimethylethylene
- EC 204-066-3
- 2-methyl-l-propene
- DTXCID90748
- 68606-25-7
- 2-methyl-2-propene
- UNII-QA2LMR467H
- I0909
- I1082
- Isobutene (ca. 15% in Tetrahydrofuran)
- DTXSID9020748
- 2-METHYL-D3-PROPENE
- AKOS000121111
- I0910
- .gamma.-Butylene
- 2-Methylpropyline
- Isobutene (ca. 9% in Hexane)
- 2-Methylpropene
- 1,3-Propanediyl, 2-methylene-
- 1-Propene, 2-methyl-
- 13001-05-3
- 2-Methyl-1-propene
- 1,1-Dimethylethene
- DTXSID50164803
- Isobutene trimer
- DTXSID601307041
- 2-Methylpropylene
- ISOBUTENE
- 1,1-dimethylethylene
- +Expand
-
- MFCD00008898
- VQTUBCCKSQIDNK-UHFFFAOYSA-N
- 1S/C4H8/c1-4(2)3/h1H2,2-3H3
- C=C(C)C
Computed Properties
- 56.06260
- 0
- 0
- 0
- 56.0626
- 4
- 23
- 0
- 0
- 0
- 0
- 0
- 1
- 2.1
- nothing
- 0
- 0
Experimental Properties
- 1.58240
- 0.00000
- 5141
- 1.3811
- −6.9 °C(lit.)
- −140 °C
- 3278 mm Hg ( 37.7 °C)
- -80 °C
- Solubility in water, g/100ml at 20 °C: 0.03
- Colorless gas [9]
- Stable. Highly flammable - readily forms an explosive mixture with air. Incompatible with strong oxidizing agents.
- Insoluble in water, soluble in most organic solvents such as ethanol \ ether [23]
- -140.34℃
- 0.5879
Isobutene Security Information
-
GHS02
GHS07 
GHS08 
- UD0890000
- -
- 2.1
- S9-S16-S33
- R12
- 2.1
-
F+
- UN 1055 2.1
- H225-H302-H315-H319-H335-H351-H371-H372
- P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P311-P370+P378-P403+P233-P405-P501
- dangerous
- 0-10°C
- II
- R12
- Danger
- 2.1
- 4.5-31
Isobutene Customs Data
- 2901233000
-
China Customs Code:
2901233000Overview:
2901233000 2-Methyl propylene.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:2.0%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901233000 2-methylprop-1-ene.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:2.0%.General tariff:20.0%
Isobutene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Niobic acid ; 600 psi, 220 °C
Reference
Synthetic Circuit 2
Synthetic Circuit 3
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Hydrogen Solvents: Methylcyclohexane ; 3 h, 1 atm, 450 °C
Reference
- Catalytic cracking of low-density polyethylene dissolved in various solvents: product distribution and coking behavior, Journal of Material Cycles and Waste Management, 2023, 25(5), 3005-3020
Synthetic Circuit 5
Reaction Conditions
1.1 Catalysts: Davicat SiAl 3113 Solvents: Water ; 36 bar, 300 °C
Reference
- Processes for conversion of biologically derived mevalonic acid, United States, , ,
Synthetic Circuit 6
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Synthetic Circuit 7
Reaction Conditions
1.1 Catalysts: Zinc ; 6 h, 1 bar, 420 °C
Reference
- Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process), Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796
Isobutene Raw materials
- 1-Hexanol
- Propane,2-methyl-1,1-bis(2-methylpropoxy)-
- Glycerol
- 2-methyl-1-(2-methylprop-1-enoxy)propane
- D,L-Mevalonic Acid Lactone
Isobutene Preparation Products
- 1-Methyl-2-propylbenzene (1074-17-5)
- 1-tert-Butyl-2-methylbenzene (1074-92-6)
- Hexylbenzene (1077-16-3)
- 1,1-Dimethyl-2-propen-1-ol (115-18-4)
- 1,3-DIETHYLBENZENE (141-93-5)
- Pyridine, 2-nitro- (15009-91-3)
- 1-Allyl-2-methylbenzene (1587-04-8)
- 1-methyl-4-pentylbenzene (1595-09-1)
- 2-Butyltoluene (1595-11-5)
- 1H-Indene,2,3-dihydro-1,2-dimethyl- (17057-82-8)
- 1,4-Dimethylbicyclo[2.1.0]pentane (17065-18-8)
- Benzene, 1,2-dipropyl- (17171-71-0)
- 2-Ethyl-1,4-dimethylbenzene (1758-88-9)
- (18593-33-4)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- 4-methyl-5,6-dihydro-2H-pyran-2-one (2381-87-5)
- Cyclopentane,1-ethyl-3-methyl-, (1R,3R)-rel- (2613-65-2)
- Azulene (275-51-4)
- 2-Ethyl-m-xylene (2870-04-4)
- 2-ethylfuran (3208-16-0)
- Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid (35066-36-5)
- 2-Propanol,1-(1-methylethoxy)- (3944-36-3)
- Pentane, methyl- (43133-95-5)
- 5-Isopropyl-m-xylene (~85%) (4706-90-5)
- Cyclopentene,1,2,3-trimethyl- (473-91-6)
- 1,2,3,4-Tetramethylbenzene (488-23-3)
- Indane (496-11-7)
- o-Cymene (527-84-4)
- Hexadecane (544-76-3)
- 3-Methyl-2-butanone (563-80-4)
- (±)-1,2-Propanediol (57-55-6)
- cis-2-Butene (590-18-1)
- Butanoic acid,2-hydroxy- (600-15-7)
- 3-Ethyltoluene (620-14-4)
- 4-Ethyltoluene (622-96-8)
- 2-BUTENE (624-64-6)
- Tridecane (629-50-5)
- Trimethylacetaldehyde (630-19-3)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- 3-Methyl-3-buten-1-ol (763-32-6)
- 2,5-Dimethyl-2,4-hexadiene (764-13-6)
- NSC245044 (769-57-3)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- 1-Ethyl-2,3-dimethylbenzene (933-98-2)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
- 2-Methylbutyraldehyde (96-17-3)
- Isobutyl isobutyrate (97-85-8)
- 1,3-Diisopropylbenzene (99-62-7)
Isobutene Related Literature
-
1. 284. The kinetics and mechanisms of addition to olefinic substances. Part IV. Rearrangement accompanying addition of hypochlorous acid to 3-chloro-2-methylpropeneP. Ballinger,P. B. D. de la Mare J. Chem. Soc. 1957 1481
-
2. Isobutylberyllium hydride: co-ordination complexes and reactions with olefins. The NNN′N′-tetramethylethylenediamine complex of beryllium hydrideG. E. Coates,P. D. Roberts J. Chem. Soc. A 1969 1008
-
3. 649. The kinetics and mechanisms of addition to olefinic substances. Part III. The carbonium ionic intermediate involved in addition of hypochlorous acid to isobuteneP. B. D. de la Mare,Adib Salama J. Chem. Soc. 1956 3337
-
Timo T. Pekkanen,Raimo S. Timonen,Struan H. Robertson,Gy?rgy Lendvay,Satya P. Joshi,Timo T. Reijonen,Arkke J. Eskola Phys. Chem. Chem. Phys. 2022 24 4729
-
Jan Niklas Illmann,Iulia Patroescu-Klotz,Peter Wiesen Phys. Chem. Chem. Phys. 2021 23 3455
-
Pawe? Mochalski,Julian King,Martin Klieber,Karl Unterkofler,Hartmann Hinterhuber,Matthias Baumann,Anton Amann Analyst 2013 138 2134
-
Jun Zhang,Kaida Zhou,Guanyinsheng Qiu,Jie Wu Org. Chem. Front. 2019 6 36
-
8. The hydrogenation and dehydrogenation of isobutene on Pt(111) monitored by IR–visible sum frequency generation and gas chromotographyPaul S. Cremer,Xingcai Su,Y. R. Shen,Gabor Somorjai J. Chem. Soc. Faraday Trans. 1996 92 4717
-
Anthony Garron,Fran?ois Stoffelbach,Nicolas Merle,Kai C. Szeto,Jean Thivolle-Cazat,Jean-Marie Basset,Sébastien Norsic,Mostafa Taoufik Catal. Sci. Technol. 2012 2 2453
-
Anthony Garron,Fran?ois Stoffelbach,Nicolas Merle,Kai C. Szeto,Jean Thivolle-Cazat,Jean-Marie Basset,Sébastien Norsic,Mostafa Taoufik Catal. Sci. Technol. 2012 2 2453